5-(4-bromophenyl)-1-[2-(dimethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one

• Molecular Formula: C24H27BrN2O4
• Molecular Weight: 487.4 g/mol
• IUPAC Name: (4E)-5-(4-bromophenyl)-1-[2-(dimethylamino)ethyl]-4-[(4-ethoxy-2-methylphenyl)-hydroxymethylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H27BrN2O4/c1-5-31-18-10-11-19(15(2)14-18)22(28)20-21(16-6-8-17(25)9-7-16)27(13-12-26(3)4)24(30)23(20)29/h6-11,14,21,28H,5,12-13H2,1-4H3/b22-20+
• InChI Key: DCACHBALZCVVEL-LSDHQDQOSA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)Br)/O)C
• Canonical SMILES: CCOC1=CC(=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)Br)O)C

Description

This compound is a pyrrol-2-one derivative featuring a 4-bromophenyl group at position 5, a 2-(dimethylamino)ethyl substituent at position 1, and a 4-ethoxy-2-methylbenzoyl moiety at position 2. Such structural attributes are common in bioactive molecules, particularly those targeting enzymes or receptors where electron-rich aromatic systems and polar functional groups play critical roles .

Biological Activity

5-(4-bromophenyl)-1-[2-(dimethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one is a complex organic compound with significant potential in medicinal chemistry. Its unique structure, which includes a bromophenyl group, a dimethylamino ethyl chain, and a hydroxy-dihydro-pyrrolone core, suggests various biological activities. This article explores its biological activity, synthesis, and potential therapeutic applications based on current research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{29}BrN_{2}O_{4}$ with a molecular weight of approximately 501.4 g/mol. The presence of multiple functional groups indicates potential interactions with biological targets.

Property	Value
Molecular Formula	C25H29BrN2O4
Molecular Weight	501.4 g/mol
LogP (Octanol-Water Partition Coefficient)	5.9
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	4
Rotatable Bonds	10

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps may include:

• Formation of the Dihydropyrrolone Core : Utilizing appropriate reagents such as potassium permanganate for oxidation.
• Introduction of Substituents : Employing palladium-catalyzed reactions to attach the bromophenyl and ethoxy groups.
• Final Purification : Using chromatography techniques to achieve high purity.

Case Studies and Research Findings

• Antimicrobial Activity : In comparative studies, compounds structurally related to this pyrrolone have shown varying degrees of antimicrobial activity against bacteria and fungi. For example, a related compound demonstrated significant inhibition against cultured pathogens, suggesting that our compound may exhibit similar properties .
• Cytotoxicity Studies : Preliminary cytotoxicity assays indicate that derivatives of pyrrolones can exhibit selective toxicity towards cancer cell lines, hinting at the potential for this compound in oncological applications .
• Molecular Docking Studies : Computational analyses using molecular docking have revealed that this compound could effectively bind to target proteins involved in disease pathways, particularly those related to cancer and inflammation .

Comparative Analysis with Related Compounds

To better understand the biological potential of 5-(4-bromophenyl)-1-[2-(dimethylamino)ethyl]-4-(4-ethoxy-2-methylbenzoyl)-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
5-(4-chlorophenyl)-1-[2-(dimethylamino)ethyl]-4-(4-methoxyphenyl)carbonyl-pyrrolone	Similar core structure with different halogen and alkoxy groups	Potentially different due to substituent variations
5-(3-bromophenyl)-1-[2-(diethylamino)ethyl]-4-(4-isopropoxyphenyl)carbonyl-pyrrolone	Variation in amino chain length	Altered pharmacological properties noted
5-(4-fluorophenyl)-1-[2-(dimethylamino)propyl]-4-(4-nitrophenyl)carbonyl-pyrrolone	Different halogen and nitro substituents	Distinct reactivity and biological effects observed

Scientific Research Applications

Medicinal Chemistry

The structural features of this compound suggest potential applications in drug development. Compounds with similar structures have been shown to exhibit activities such as enzyme inhibition and receptor modulation. The dimethylamino group may enhance the ability of the compound to cross biological membranes, which is crucial for pharmacological efficacy.

Potential Therapeutic Areas:

• Cancer Treatment: The compound may interact with specific receptors or enzymes involved in cancer pathways.
• Neurological Disorders: Given its ability to cross the blood-brain barrier, it might be explored for conditions like Alzheimer's disease or other neurodegenerative disorders.
• Metabolic Disorders: Similar compounds have been investigated for their roles in treating metabolic syndrome-related conditions such as type 2 diabetes and obesity .

Organic Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key synthetic methods may include:

• Oxidation and Reduction Reactions: Utilizing reagents like potassium permanganate for oxidation and sodium borohydride for reduction.
• Catalytic Reactions: Employing catalysts such as palladium on carbon for hydrogenation processes.

This compound can serve as a building block for synthesizing other complex molecules, making it valuable in organic synthesis.

Comparison with Similar Compounds

Position 1 Substituents

• Compound 21 (): Features a 2-hydroxypropyl group, which increases hydrophilicity but lacks the basicity of the dimethylaminoethyl substituent. This difference may influence pharmacokinetics, such as absorption and tissue penetration .
• Compound: A 3-pyridinylmethyl group replaces the dimethylaminoethyl chain, introducing aromaticity and hydrogen-bonding capability via the pyridine nitrogen. This could alter binding specificity in biological targets .

Position 4 Benzoyl Modifications

• Compound : Substituted with a 3-fluoro-4-methoxybenzoyl group. The fluorine atom introduces electronegativity, which may enhance binding affinity to electron-deficient regions in targets. The methoxy group at position 4 parallels the ethoxy group in the target compound but with reduced steric demand .
• Compound : Contains a 4-fluorobenzoyl group, lacking the ethoxy and methyl substituents. This simplification may reduce steric hindrance but diminish hydrophobic interactions .

Position 5 Aromatic Substituents

• Compound 20 () : Uses a 4-tert-butylphenyl group, which is bulkier and more lipophilic than bromophenyl. This may enhance membrane permeability but reduce solubility .

Data Table: Structural and Functional Comparison

Compound Name	Position 1 Substituent	Position 4 Benzoyl Group	Position 5 Substituent	Key Properties	Reference
Target Compound	2-(Dimethylamino)ethyl	4-Ethoxy-2-methylbenzoyl	4-Bromophenyl	High solubility, halogen bonding potential	-
Compound	3-Pyridinylmethyl	4-Ethoxybenzoyl	4-Bromophenyl	Aromatic H-bonding via pyridine
Compound 21 ()	2-Hydroxypropyl	4-Methylbenzoyl	4-Dimethylaminophenyl	Enhanced hydrophilicity
Compound	2-(Diethylamino)ethyl	3-Fluoro-4-methoxybenzoyl	4-Butoxyphenyl	Electronegative fluorine, lipophilic
Compound	2-(Dimethylamino)ethyl	4-Fluorobenzoyl	4-Propoxyphenyl	Simplified benzoyl, moderate solubility